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Ionic liguid microextraction oxolinic acid water
samples
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Compound Focus: Oxolinic Acid

CAS No.: 14698-29-4

Cat. No.: S538400

Application Note: IL-DLLME for Oxolinic Acid in Water

Analyte: Oxolinic Acid (OXO0), a fluoroquinolone antibiotic. Sample Matrices: Groundwater, surface
water, river water, and wastewater. Detection Technique: High-Performance Liquid Chromatography with
Fluorescence Detection (HPLC-FLD). Core Principle: This method utilizes ionic liquids as a green,
efficient extraction solvent to preconcentrate oxolinic acid from aqueous samples, significantly improving

detection sensitivity and minimizing environmental impact from solvent use [1] [2].

Detailed Experimental Protocol

Materials and Reagents

¢ lonic Liquids:
o Primary Extraction IL: 1-octyl-3-methylimidazolium hexafluorophosphate ([CsMIM][PFe]) [1].
o Alternative/Co-solvent IL: For method tuning, 1-butyl-3-methylimidazolium tetrafluoroborate
([BMIM][BF4]) can be used to adjust sample polarity [3].
e Disperser Solvent: Methanol (HPLC grade) [1] [3].
e Standard Solutions: Oxolinic acid standard (purity >95%), stock solution (e.g., 1000 mg/L) in
acetonitrile or methanol. Prepare working standards by serial dilution [1].
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e Water Samples: Collect in amber glass bottles, store at 4°C, and analyze within 48 hours. Filter
through a 0.45 ym membrane filter before extraction [1].

Equipment and Instrumentation

e HPLC-FLD System: HPLC pump, autosampler, fluorescence detector.

e Chromatographic Column: C18 column (e.g., 250 mm x 4.6 mm, 5 pym).
e Centrifuge: Capable of at least 4000 rpm.

¢ Ultrasonic Bath.

e Vortex Mixer.

¢ Micropipettes and glassware (conical centrifuge tubes).

Step-by-Step Procedure

e Sample Preparation: Place 10.0 mL of filtered water sample into a 15 mL conical glass centrifuge
tube [1].

¢ pH Adjustment: Adjust the sample pH to 7.0 using dilute NaOH or HCI solutions. pH critically affects
the extraction efficiency of ionic liquids [1] [3].

e IL-Disperser Mixture: Draw 100 pL of [CsMIM][PFs] (extraction solvent) and 0.4 mL of methanol
(disperser solvent) into a syringe [1].

e Dispersion and Extraction: Quickly inject the mixture into the sample tube. A cloudy solution
should form immediately, dispersing fine droplets of IL throughout the sample. Vortex mix or place in
an ultrasonic bath for a few minutes to enhance extraction [1].

¢ Phase Separation: Centrifuge the tube at 4000 rpm for 5 minutes. The fine IL droplets will coalesce
and form a stable sedimented layer at the bottom of the tube [1].

e Collection: Carefully remove the aqueous upper layer with a pipette. The IL sedimented phase, now
enriched with the analyte, remains.

¢ Dilution and Analysis: Dilute the IL phase with a small volume (e.g., 100 pL) of methanol to reduce
viscosity, then transfer to an HPLC vial for analysis [1].

The entire extraction workflow can be visualized as follows:
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Diagram 1: Workflow for IL-DLLME of Oxolinic Acid.

HPLC-FLD Analysis Conditions
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Adapt these conditions based on your instrument and column [1]:

¢ Mobile Phase: Methanol/Aqueous buffer (e.g., phosphate or acetate) in a ratio such as 60:40 (v/v).
¢ Flow Rate: 1.0 mL/min.
¢ Fluorescence Detection: Optimize for oxolinic acid (e.g., Excitation: ~260 nm, Emission: ~360 nm).
¢ Injection Volume: 20 pL.
e Column Temperature: Ambient or controlled at ~25°C.

Method Optimization Parameters

Optimal performance requires fine-tuning key parameters that influence extraction efficiency. The following

table summarizes critical variables and their optimized ranges based on published methods for exelinic acid

and related fluoroquinolones.

Optimized
Parameter . Impact & Notes
Condition
lonic Liquid [CsMIM][PFe] Higher extraction efficiency than shorter-chain ILs; forms
Type cloudy solution readily [1].
IL Volume 50-150 pL Lower volumes increase enrichment factor; must be sufficient
for collection [1] [3].
Disperser Methanol Effectively disperses IL; acetonitrile is an alternative [1].
Solvent
Disperser 0.4-0.5 mL Too high: increases IL solubility; too low: poor dispersion [1].
Volume
Sample pH 7.0 Affects analyte charge state and interaction with IL; critical for
efficiency [1] [3].
Salt Addition 0-5% (w/v) NacCl "Salting-out" can improve recovery, but may reduce

Extraction Time

Ultrasonic (few
min)

dispersion; test for your sample [1].

Rapid equilibrium; ultrasound accelerates mass transfer [1].
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Parameter

Centrifugation 4000 rpm, 5 min

Optimized
Condition

Impact & Notes

Ensures complete phase separation for reproducible volume
collection [1].

Method Validation and Performance

When validated, this method demonstrates strong performance characteristics suitable for trace analysis.

Validation Parameter

Achieved Performance

Linear Range

Limit of Detection (LOD)
Limit of Quantification (LOQ)
Enrichment Factor
Extraction Recovery

Precision (RSD)

10 - 300 ng/L (or 0.01 - 0.3 pg/L) [1]

0.1-13ng/L[1] [3]

~0.3 - 40 ng/L (estimated as 3.3xLOD)

13 - 205 [1] [3]

85% - 107% [1]

< 5% - 9.4% [1] [3]

Application to Real Samples

The method has been successfully applied to spiked groundwater, river, and wastewater samples, showing

minimal matrix effects and satisfactory relative recoveries, confirming its robustness for environmental

analysis [1] [3].

Graphical Summary of Analytical Procedure
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The following diagram provides a high-level overview of the entire analytical procedure from sample to

result:

( Water Sample )

10 mL

reconcentration

(Sedimented IL Phase)

HPLC-FLD Analysis

Quantification

Click to download full resolution via product page

Diagram 2: Overall Analytical Procedure for Oxolinic Acid Determination.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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